Cas no 5739-17-3 (2-methyl-3-pentylcyclopent-2-en-1-one)

• Product Name: 2-methyl-3-pentylcyclopent-2-en-1-one
• CAS No: 5739-17-3
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 946950
• PubChem ID: 79817
• Update Time: 2025-04-19

2-methyl-3-pentylcyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-pentylcyclopent-2-en-1-one
• 2-Cyclopenten-1-one, 2-methyl-3-pentyl-
• 2-Methyl-3-pentyl-2-cyclopenten-1-one
• AI3-24269
• 2-Methyl-3-pentyl-2-cyclopenten-1-one #
• 2-methyl-3-pentylcyclopent-2-enone
• 2-methyl-3-pentyl-2-cyclopentenone
• SCHEMBL4199013
• D4SQ3W3AR2
• UNII-D4SQ3W3AR2
• DTXSID5063996
• NS00033708
• ISOJASMONE, DIHYDRO-
• AKOS006272164
• 5739-17-3
• EINECS 227-252-6

• Inchi： 1S/C11H18O/c1-3-4-5-6-10-7-8-11(12)9(10)2/h3-8H2,1-2H3
• InChI Key： NEZHCMOOOIHCJA-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(CC1)CCCCC

Computed Properties

• Exact Mass: 166.13584
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07